Cas no 1021256-54-1 (N-[4-(2-carbamoylethyl)-1,3-thiazol-2-yl]furan-2-carboxamide)

• Product Name: N-[4-(2-carbamoylethyl)-1,3-thiazol-2-yl]furan-2-carboxamide
• CAS No: 1021256-54-1
• MF: C₁₁H₁₁N₃O₃S
• MW: 265.288340806961
• CID: 6349782
• PubChem ID: 42208792
• Update Time: 2025-10-31

N-[4-(2-carbamoylethyl)-1,3-thiazol-2-yl]furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(2-carbamoylethyl)-1,3-thiazol-2-yl]furan-2-carboxamide
• N-[4-(3-amino-3-oxopropyl)-1,3-thiazol-2-yl]furan-2-carboxamide
• 1021256-54-1
• AKOS024503486
• N-(4-(3-amino-3-oxopropyl)thiazol-2-yl)furan-2-carboxamide
• VU0639294-1
• F5254-0465

• Inchi： 1S/C11H11N3O3S/c12-9(15)4-3-7-6-18-11(13-7)14-10(16)8-2-1-5-17-8/h1-2,5-6H,3-4H2,(H2,12,15)(H,13,14,16)
• InChI Key： RFVWABJXAROTDX-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=CC=CO2)=O)=NC(=C1)CCC(N)=O

Computed Properties

• Exact Mass: 265.05211239g/mol
• Monoisotopic Mass: 265.05211239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-[4-(2-carbamoylethyl)-1,3-thiazol-2-yl]furan-2-carboxamide

Comprehensive Overview of N-[4-(2-carbamoylethyl)-1,3-thiazol-2-yl]furan-2-carboxamide (CAS No. 1021256-54-1)

The compound N-[4-(2-carbamoylethyl)-1,3-thiazol-2-yl]furan-2-carboxamide (CAS No. 1021256-54-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a thiazole ring with a furan carboxamide moiety, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for novel heterocyclic compounds like N-[4-(2-carbamoylethyl)-1,3-thiazol-2-yl]furan-2-carboxamide has surged due to their versatility in modulating biological pathways. This compound’s carbamoylethyl side chain enhances its solubility and binding affinity, making it a valuable scaffold for designing small-molecule drugs. Its CAS No. 1021256-54-1 is frequently searched in academic databases, reflecting its relevance in studies related to cancer therapeutics and neurodegenerative diseases.

From a synthetic chemistry perspective, the preparation of N-[4-(2-carbamoylethyl)-1,3-thiazol-2-yl]furan-2-carboxamide involves multi-step reactions, often starting from 2-aminothiazole derivatives. Optimizing its yield and purity is critical for industrial-scale production, a topic frequently discussed in process chemistry forums. Additionally, its structure-activity relationship (SAR) is a hot topic in computational chemistry, where AI-driven molecular modeling tools are used to predict its interactions with biological targets.

The compound’s furan-2-carboxamide segment is notable for its electron-rich aromatic system, which contributes to its potential as a fluorescence probe or bioimaging agent. This aligns with the growing interest in theranostics—a fusion of therapy and diagnostics—in modern medicine. Researchers are also exploring its derivatives for antimicrobial properties, addressing the global challenge of antibiotic resistance.

In summary, N-[4-(2-carbamoylethyl)-1,3-thiazol-2-yl]furan-2-carboxamide (CAS No. 1021256-54-1) represents a multifaceted compound with broad applications in drug development and biomaterials. Its integration into high-throughput screening platforms and green chemistry initiatives underscores its importance in advancing sustainable science. As interest in personalized medicine grows, this compound’s role in targeted drug delivery systems is likely to expand, making it a key subject of future research.